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Compound of Interest

Compound Name: G-418

Cat. No.: B1208730

Introduction

G-418, also known as Geneticin®, is an aminoglycoside antibiotic produced by
Micromonospora rhodorangea.[1][2] Its mechanism of action involves the inhibition of protein
synthesis by binding to the 80S ribosomal subunit in eukaryotic cells, ultimately leading to cell
death.[3][4] This cytotoxic effect makes G-418 an invaluable tool for the selection of genetically
modified cells. Resistance to G-418 is conferred by the neomycin resistance gene (neo), which
encodes an aminoglycoside 3'-phosphotransferase that inactivates the antibiotic.[2][5] This
application note provides a detailed protocol for the preparation of a G-418 stock solution from
powder, a critical step for researchers in molecular biology, cell biology, and drug development
who are utilizing G-418 for the selection and maintenance of transfected cell lines.

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and use of G-418
stock solutions. It is crucial to note that the optimal concentrations for selection and
maintenance can vary significantly depending on the cell line, and a kill curve is recommended
to determine the ideal concentration for your specific experimental setup.[5][6]
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Parameter

Value

References

Molecular Formula

C20H40N4O10 - 2H2S0a4

[317]

Molecular Weight

692.71 g/mol

[3]7]

Solubility

Soluble in water

[6]

Recommended Solvents

Sterile distilled water, PBS, or
100mM HEPES (pH 7.3)

[518le]

Typical Stock Solution

Concentration

10 - 100 mg/mL

[9]

Storage of Powder

2-8°C or -20°C, desiccated

[6]

Storage of Stock Solution

-20°C for long-term (up to 2
years); 2-8°C for short-term

(up to 1 year)

[8][°]

Working Concentration for

Mammalian Cell Selection

200 - 1000 pg/mL

[3](8]

Working Concentration for

Mammalian Cell Maintenance

<50% of selection
concentration (typically 100 -
200 pg/mL)

[1](8]

Experimental Protocols
Materials

G-418 sulfate powder

Sterile, deionized, and distilled water, sterile Phosphate-Buffered Saline (PBS), or sterile
100mM HEPES buffer (pH 7.3)

Analytical balance

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes
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« Sterile syringe filters (0.22 pm)

o Sterile syringes

o Laminar flow hood or biological safety cabinet

e \ortex mixer

 Sterile, nuclease-free microcentrifuge tubes for aliquoting

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 50 mg/mL G-418 Stock Solution

This protocol details the preparation of a 10 mL stock solution of G-418 at a concentration of 50
mg/mL. The potency of the G-418 powder, which is lot-specific and provided on the Certificate
of Analysis, must be taken into account to prepare a stock solution with the desired active
concentration.

e Determine the Mass of G-418 Powder Needed:

o The potency of G-418 powder is typically reported in pg/mg. To prepare a stock solution
based on the active concentration, use the following formula: Mass of G-418 (mg) =
(Desired Concentration [mg/mL] x Desired Volume [mL]) / (Potency [ug/mg] / 1000

[ug/mg])

o For example, to prepare 10 mL of a 50 mg/mL active G-418 solution from a powder with a
potency of 750 pg/mg: Mass of G-418 (mg) = (50 mg/mL x 10 mL) / (750 ug/mg / 1000
pg/mg) =500 mg / 0.75 = 666.7 mg

e Weighing the G-418 Powder:
o In a laminar flow hood, aseptically weigh the calculated amount of G-418 powder.
e Dissolving the G-418 Powder:

o Transfer the weighed G-418 powder to a sterile conical tube.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/product/b1208730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Add the desired volume of sterile solvent (e.g., 10 mL of sterile water).

o Vortex the solution until the powder is completely dissolved. The solution should be clear
and colorless.[10]

« Sterile Filtration:
o Draw the G-418 solution into a sterile syringe.
o Attach a sterile 0.22 pum syringe filter to the syringe.

o Filter-sterilize the solution into a new sterile conical tube. This step is crucial as G-418
solutions should not be autoclaved.[11]

» Aliquoting and Storage:

o Aliquot the sterile G-418 stock solution into smaller, working volumes in sterile, nuclease-
free microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Label the aliquots clearly with the name of the solution, concentration, and date of
preparation.

o Store the aliquots at -20°C for long-term storage. A working stock can be stored at 4°C for
short-term use.[9]

Visualizations
G-418 Mechanism of Action and Resistance
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Caption: Mechanism of G-418 action and resistance.

Experimental Workflow: G-418 Stock Solution

Preparation
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Caption: Workflow for G-418 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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